Cas no 2092080-37-8 ((2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2092080-37-8
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• MDL: MFCD30625879
• CID: 5239098
• Update Time: 2025-06-08

(2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone

• MDL： MFCD30625879
• Inchi： 1S/C9H14N2OS/c1-3-13(11,12)9-6-7(2)4-5-8(9)10/h4-6,11H,3,10H2,1-2H3
• InChI Key： RXZCJRSRSDGWRT-UHFFFAOYSA-N
• SMILES： O=S(CC)(C1C(N)=CC=C(C)C=1)=N

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 338.4±52.0 °C(Predicted)

Additional information on (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone

Introduction to (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone and Its Significance in Modern Chemical Biology

Compound with the CAS number 2092080-37-8, specifically named as (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound includes an amino group at the 2-position of a methyl-substituted phenyl ring, connected to an ethylimino group, which further links to a lambda6-sulfanone moiety. Such structural complexity often implies a rich chemical reactivity and biological activity, making it a subject of intense study.

The relevance of this compound is underscored by its potential role as a bioactive molecule. In recent years, there has been a growing interest in sulfanone derivatives due to their diverse biological properties. Sulfanones, as a class of compounds, have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of the lambda6-sulfanone moiety in (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone suggests that it may exhibit similar bioactivities. Moreover, the amino and ethylimino groups provide additional sites for interaction with biological targets, enhancing its pharmacological potential.

Recent advancements in chemical biology have highlighted the importance of structure-activity relationships (SARs) in drug discovery. The unique structural features of (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone make it an ideal candidate for studying SARs. By systematically modifying its structure, researchers can gain insights into how different functional groups influence its biological activity. This approach has been instrumental in the development of novel therapeutic agents with improved efficacy and reduced side effects.

In the context of pharmaceutical research, (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone has shown promise as a lead compound for further development. Its molecular structure suggests that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, the amino group could potentially form hydrogen bonds with polar residues in protein targets, while the sulfanone moiety might engage in hydrophobic interactions. These interactions could be exploited to design molecules with specific therapeutic effects.

The synthesis of (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone is another area of interest. The complex nature of its structure necessitates sophisticated synthetic strategies to ensure high yield and purity. Advanced techniques such as multi-step organic synthesis, catalytic processes, and purification methods are employed to obtain this compound in a form suitable for biological studies. The challenge lies not only in constructing the desired molecular framework but also in optimizing synthetic routes to minimize unwanted byproducts.

From a computational chemistry perspective, (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone offers valuable insights into molecular interactions. Computational methods such as molecular dynamics simulations and quantum mechanical calculations can provide detailed information about its behavior in different environments. These studies can help predict how the compound might interact with biological targets at the atomic level, providing a foundation for rational drug design.

The pharmacokinetic properties of (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Advanced analytical techniques such as mass spectrometry and high-performance liquid chromatography are used to study these properties. By gaining insights into ADME profiles, researchers can optimize formulations to enhance bioavailability and efficacy.

In conclusion, (2-amino-5-methylphenyl)(ethyl)imino-lambda6-sulfanone represents a significant advancement in chemical biology research. Its unique structural features and potential bioactivities make it a valuable compound for drug discovery efforts. By leveraging modern synthetic methods and computational techniques, researchers can explore its full pharmacological potential and develop novel therapeutic agents that address unmet medical needs.